Cas no 21698-66-8 (4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,5,9,13-trimethyl-1-(1-methylethyl)-)

4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,5,9,13-trimethyl-1-(1-methylethyl)- structure
21698-66-8 structure
Product Name:4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,5,9,13-trimethyl-1-(1-methylethyl)-
CAS No:21698-66-8
MF:C20H34O3
MW:322.48216676712
CID:262634
PubChem ID:118634418
Update Time:2025-04-19

4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,5,9,13-trimethyl-1-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,5,9,13-trimethyl-1-(1-methylethyl)-
    • 4,16-Dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol,1-isopropyl-5,9,13-trimethyl-, (-)- (8CI)
    • Incensol oxide
    • Incensole oxide
    • SCHEMBL17405153
    • 21698-66-8
    • 5,9,13-Trimethyl-1-isopropyl-4,16-dioxatricyclo[11.2.1.03,5]hexadec-8-en-12-ol
    • Inchi: 1S/C20H34O3/c1-14(2)20-12-11-18(4,23-20)16(21)9-8-15(3)7-6-10-19(5)17(13-20)22-19/h7,14,16-17,21H,6,8-13H2,1-5H3/b15-7+/t16-,17+,18+,19+,20-/m0/s1
    • InChI Key: ARTVDMKLQDTMGX-YWKPCTACSA-N
    • SMILES: O1[C@]2(C)CCC=C(C)CC[C@@H]([C@@]3(C)CC[C@@](C(C)C)(C[C@@H]12)O3)O |c:5|

Computed Properties

  • Exact Mass: 308.23526
  • Monoisotopic Mass: 322.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 1
  • Complexity: 485
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 42Ų

Experimental Properties

  • PSA: 41.99
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